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Compound of Interest

Compound Name: Leupeptin

Cat. No.: B15567203

Introduction

Leupeptin is a naturally occurring protease inhibitor derived from actinomycetes.[1] It is a
modified tripeptide, N-acetyl-L-leucyl-L-leucyl-L-argininal, that effectively inhibits a broad
spectrum of serine and cysteine proteases.[1][2] Its targets include trypsin, plasmin, calpain,
and cathepsins B, H, and L.[3][4] Due to its ability to prevent proteolytic degradation,
Leupeptin is an essential reagent in protein extraction and purification, in vitro enzymatic
assays, and various other molecular biology applications. The preparation of a stable, reliable
stock solution is critical for obtaining consistent and reproducible experimental results.

These application notes provide detailed protocols for the preparation, storage, and handling of
Leupeptin stock solutions to ensure optimal stability and performance.

Quantitative Data Summary

For ease of reference, the following tables summarize the key quantitative data for Leupeptin

hemisulfate, the commonly used salt form.

Table 1: Physical and Chemical Properties
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Property Value References

Acetyl-L-leucyl-L-leucyl-L-

Synonym o

argininal
Molecular Formula C20H38N60O4 ¢ ¥2H2S0a4
Molecular Weight 475.6 g/mol

Crystalline solid / White to off-
Form .

white powder
Purity >90%

Table 2: Solubility Data

Solvent Solubility References
Water 50 mg/mL

PBS (pH 7.2) 10 mg/mL

DMSO 15-16 mg/mL

Ethanol 33 mg/mL

Methanol 50 mg/mL

Dimethylformamide (DMF) 25 mg/mL

Table 3: Stock Solution Stability

Solvent Concentration Storage Temp.  Stability References
Water 10 mM 4°C 1 week

Water 10 mM -20°C 1 month

DMSO 10 mM -20°C 3 months

Proprietary (non-
) 10 mM -20°C 2 years
freezing)
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Note: For long-term storage, it is always recommended to aliquot stock solutions to avoid
repeated freeze-thaw cycles. Working solutions at concentrations of 10-100 uM are typically
stable for only a few hours and should be kept on ice.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Leupeptin Stock Solution in Water

This protocol is suitable for most aqueous applications where an organic solvent is not
desirable.

Materials:

Leupeptin hemisulfate (MW: 475.6 g/mol )

Sterile, purified water (e.g., Milli-Q or equivalent)

Microcentrifuge tubes or other appropriate sterile containers

Calibrated pipette
Procedure:

» Weighing: Accurately weigh 5 mg of Leupeptin hemisulfate powder and place it into a 1.5
mL microcentrifuge tube.

e Solvent Addition: Add 1.05 mL of sterile, purified water to the tube. This will yield a final
concentration of 10 mM.

o Calculation: (5 mg/475.6 mg/mmol) / 1.05 mL = 10.0 mM

 Dissolving: Mix by vortexing or pipetting until the powder is completely dissolved. The
solution should be clear and may have a faint yellow hue.

 Aliquoting: Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 pL) in
sterile microcentrifuge tubes. This is crucial to prevent degradation from repeated freeze-
thaw cycles.
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o Storage: Store the aliquots at -20°C. The stock solution is stable for at least one month
under these conditions.

Protocol 2: Preparation of a 10 mM Leupeptin Stock Solution in DMSO

This protocol is recommended for applications requiring longer-term storage or when
Leupeptin is part of a protease inhibitor cocktail with other components soluble in DMSO.

Materials:

Leupeptin hemisulfate (MW: 475.6 g/mol )

Anhydrous/molecular biology grade DMSO

Sterile, chemical-resistant tubes

Calibrated pipette

Procedure:

Weighing: Weigh 10 mg of Leupeptin hemisulfate powder into a sterile, chemical-resistant
tube.

e Solvent Addition: Add 2.1 mL of high-quality DMSO to the tube. This results in a 10 mM stock
solution.

o Calculation: (10 mg / 475.6 mg/mmol) / 2.1 mL = 10.0 mM
 Dissolving: Mix thoroughly until the solid is completely dissolved.

» Aliquoting: As with the aqueous solution, dispense into single-use aliquots to minimize
freeze-thaw cycles.

o Storage: Store the aliquots at -20°C. The DMSO stock solution is stable for up to 3 months.

Visualization of Leupeptin's Mechanism
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Leupeptin functions as a competitive, reversible inhibitor of various serine and cysteine
proteases. The aldehyde group in its structure is key to its inhibitory action, forming a covalent
hemiacetal adduct with the active site serine or cysteine residue of the target protease. This
effectively blocks the enzyme's catalytic activity.
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Caption: Leupeptin's inhibitory action on proteases.

Caption: Workflow for Leupeptin stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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